4-methyl-6-{5-[3-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine

• IUPAC Name: 2-(6-methylpyrimidin-4-yl)-5-[3-(trifluoromethyl)pyridin-2-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• InChI: InChI=1S/C17H18F3N5/c1-11-5-15(23-10-22-11)24-6-12-8-25(9-13(12)7-24)16-14(17(18,19)20)3-2-4-21-16/h2-5,10,12-13H,6-9H2,1H3
• InChI Key: FOBJTFCESJMJKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CC3CN(CC3C2)C4=C(C=CC=N4)C(F)(F)F
• Molecular Formula: C17H18F3N5
• Molecular Weight: 349.35 g/mol

Description

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also contains a pyrrole ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The presence of the trifluoromethyl group (-CF3) and a pyridine ring indicates that this compound might have distinctive physical and chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrimidine and pyrrole rings, followed by the introduction of the trifluoromethyl group. The exact method would depend on the specific reactants and conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and pyrrole rings, along with the trifluoromethyl group. The presence of these groups could influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyrimidine and pyrrole rings, as well as the trifluoromethyl group. These groups could participate in a variety of chemical reactions, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrimidine and pyrrole rings, as well as the trifluoromethyl group. For example, the trifluoromethyl group is known to bestow many distinctive physical-chemical properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. The trifluoromethyl group is often used in pharmaceutical compounds, suggesting that this compound might have biological activity.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, properties, and potential applications. Given the presence of the trifluoromethyl group, it might be of interest in the development of new pharmaceutical compounds.